Cas no 106976-04-9 (Benzoic acid,2-[(2-methylphenyl)amino]-3-nitro-)

• Product Name: Benzoic acid,2-[(2-methylphenyl)amino]-3-nitro-
• CAS No: 106976-04-9
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 127407
• PubChem ID: 12045514
• Update Time: 2025-04-18

Benzoic acid,2-[(2-methylphenyl)amino]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-methylphenyl)amino]-3-nitro-
• 3-NITRO-2-O-TOLYLAMINO-BENZOIC ACID
• 3-nitro-2-(o-tolylamino)benzoic acid
• 106976-04-9
• 2-(2-Methylanilino)-3-nitrobenzoic acid
• SCHEMBL15255337

• Inchi： 1S/C14H12N2O4/c1-9-5-2-3-7-11(9)15-13-10(14(17)18)6-4-8-12(13)16(19)20/h2-8,15H,1H3,(H,17,18)
• InChI Key： KTFXMQAXKGCLJQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1NC1C=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.07976
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 92.47
• LogP: 3.94120